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An In-depth Technical Guide to N-Phenyldiethanolamine and its Derivatives in Organic

Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Phenyldiethanolamine (PDEA), with the chemical formula C₁₀H₁₅NO₂, is a versatile organic

compound that serves as a crucial intermediate in a multitude of industrial and laboratory

syntheses.[1][2] Structurally, it is a tertiary amine featuring a phenyl group and two hydroxyethyl

groups attached to the nitrogen atom, which imparts both aromatic and alcoholic properties to

the molecule.[3] This unique combination of functional groups allows for a wide range of

chemical transformations, making PDEA and its derivatives valuable building blocks in the

synthesis of dyes, pharmaceuticals, polymers, and other specialty chemicals.[1][2] This guide

provides a comprehensive overview of the synthesis, properties, and key applications of N-
phenyldiethanolamine, complete with experimental protocols and quantitative data to support

researchers and professionals in the field.
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Property Value

CAS Number 120-07-0

Molecular Formula C₁₀H₁₅NO₂

Molecular Weight 181.23 g/mol [1][4]

Appearance White to yellowish crystalline solid[5]

Melting Point 56-58 °C[5]

Boiling Point 270 °C[5]

Solubility
Soluble in water, benzene, ethanol, and ether[3]

[5]

pKa 14.31 ± 0.10

Synthesis of N-Phenyldiethanolamine
The most prevalent industrial method for the synthesis of N-phenyldiethanolamine is the

reaction of aniline with ethylene oxide.[1][5][6] This reaction is a nucleophilic addition where the

nitrogen atom of aniline attacks the electrophilic carbon of the ethylene oxide ring, leading to its

opening. The reaction typically proceeds in a stepwise manner, with the initial formation of 2-

anilinoethanol, which then reacts with a second molecule of ethylene oxide to yield N-
phenyldiethanolamine.
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Caption: General workflow for the synthesis of N-Phenyldiethanolamine.

Experimental Protocol: Synthesis of N-
Phenyldiethanolamine
This protocol describes the laboratory-scale synthesis of N-phenyldiethanolamine from

aniline and ethylene oxide.

Materials:

Aniline (1.0 mol)

Ethylene oxide (2.2 mol)

Potassium hydroxide (catalytic amount)

Dimethyl sulfoxide (DMSO) as solvent

Ethyl acetate

Anhydrous magnesium sulfate

Deionized water

Equipment:

Three-neck round-bottom flask equipped with a mechanical stirrer, a condenser, and a gas

inlet

Heating mantle with temperature control

Ice bath

Separatory funnel

Rotary evaporator

Apparatus for column chromatography or recrystallization
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Procedure:

Reaction Setup: In a three-neck round-bottom flask, dissolve aniline (1.0 mol) and a catalytic

amount of potassium hydroxide in dimethyl sulfoxide.

Addition of Ethylene Oxide: Cool the mixture in an ice bath and slowly bubble ethylene oxide

gas (2.2 mol) through the solution with vigorous stirring. Maintain the temperature below 10

°C during the addition.

Reaction: After the addition is complete, remove the ice bath and heat the reaction mixture to

100 °C for 3 hours.[6] Monitor the progress of the reaction by thin-layer chromatography

(TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Dilute the

mixture with ethyl acetate and wash with water to remove DMSO and potassium hydroxide.

Drying and Concentration: Separate the organic layer and dry it over anhydrous magnesium

sulfate. Filter the drying agent and concentrate the solution under reduced pressure using a

rotary evaporator.

Purification: Purify the crude product by either vacuum distillation or recrystallization from a

suitable solvent to obtain pure N-phenyldiethanolamine. A reported yield for a similar N-

arylation reaction is 95%.[6]

Applications in Organic Synthesis
N-Phenyldiethanolamine serves as a versatile precursor for a variety of organic molecules

due to the reactivity of its hydroxyl groups and the aromatic ring.

Synthesis of Dyes
PDEA is a key intermediate in the manufacturing of various dyes, particularly disperse and acid

dyes.[7][8] The hydroxyl groups can be functionalized, and the aromatic ring can undergo

electrophilic substitution reactions to introduce chromophoric and auxochromic groups. For

instance, it is used in the production of C.I. Acid Red 299.[9]

Illustrative Pathway for Dye Synthesis
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Caption: Synthesis of an azo dye using N-Phenyldiethanolamine.

Pharmaceutical Synthesis
In the pharmaceutical industry, PDEA and its derivatives are used as building blocks for the

synthesis of active pharmaceutical ingredients (APIs).[1][8] It is an intermediate in the

production of certain anti-tumor drugs, such as N-formyl sarcolysine.[9] Its structural motif is

also found in some phenylephrine intermediates.[10]

Polymer Chemistry
The two hydroxyl groups in N-phenyldiethanolamine make it a suitable monomer or cross-

linking agent in polymer synthesis.[1][2] It can react with diisocyanates to form polyurethanes,

imparting specific properties to the resulting polymer.[1]

Polyurethane Formation Workflow
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Caption: Formation of polyurethane from N-Phenyldiethanolamine.

Experimental Protocol: Synthesis of a Polyurethane
Prepolymer
This protocol provides a general method for the synthesis of a polyurethane prepolymer using

N-phenyldiethanolamine as a chain extender.

Materials:

Polyol (e.g., Polypropylene glycol)

Diisocyanate (e.g., Toluene diisocyanate - TDI)

N-Phenyldiethanolamine (PDEA)

Catalyst (e.g., Dibutyltin dilaurate)

Anhydrous solvent (e.g., Tetrahydrofuran - THF)

Equipment:

Jacketed reaction vessel with mechanical stirrer, nitrogen inlet, and thermometer

Heating/cooling circulator

Dropping funnel

Procedure:

Reactor Preparation: Set up the jacketed reaction vessel and ensure it is dry and under a

nitrogen atmosphere.

Initial Charge: Charge the polyol and anhydrous THF into the reactor. Start stirring and heat

the mixture to the desired reaction temperature (e.g., 60 °C).
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Isocyanate Addition: Slowly add the diisocyanate to the reactor through the dropping funnel

over a period of 1-2 hours. Control the temperature as the reaction is exothermic.

Prepolymer Formation: After the addition is complete, allow the reaction to proceed for

another 2-3 hours to form the isocyanate-terminated prepolymer.

Chain Extension: In a separate flask, dissolve N-phenyldiethanolamine in anhydrous THF.

Slowly add this solution to the prepolymer mixture.

Curing: Add a catalytic amount of dibutyltin dilaurate to the mixture. The viscosity will

increase as the polyurethane forms. The reaction can be monitored by infrared spectroscopy

by observing the disappearance of the isocyanate peak.

Product Isolation: Once the desired molecular weight is achieved, the reaction can be

stopped. The resulting polyurethane solution can be cast into films or used for other

applications.

Corrosion Inhibitors
N-Phenyldiethanolamine and its derivatives are effective corrosion inhibitors for various

metals and alloys, particularly in acidic media.[3][11] The presence of the nitrogen atom with its

lone pair of electrons and the aromatic ring allows the molecule to adsorb onto the metal

surface.[11] This forms a protective film that inhibits both anodic and cathodic corrosion

reactions.[12] The heteroatoms (N, O) act as active centers for adsorption.[11][13]

Quantitative Data on PDEA Derivatives as Corrosion
Inhibitors
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Derivative Metal Medium
Inhibition
Efficiency (%)

Reference

Perylene bis-

imide derivatives
Steel NaCl mist >92 [11]

3-

(diethylamino)-1-

phenylpropan-1-

one

N80 Steel 15% HCl
High (temp

dependent)
[12]

Furfuryl alcohol N80 Steel 15% HCl ~91 [12]

Safety and Handling
N-Phenyldiethanolamine is moderately toxic by ingestion and is a severe eye and mild skin

irritant. It is important to handle the compound with appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat.[1] Work should be conducted in a well-

ventilated area or a fume hood.[1] Store in a cool, dry place away from oxidizing agents and

strong acids.

Conclusion
N-Phenyldiethanolamine is a cornerstone intermediate in organic synthesis with a broad

spectrum of applications. Its unique molecular structure allows for the creation of a diverse

array of valuable products, from vibrant dyes and life-saving pharmaceuticals to high-

performance polymers and effective corrosion inhibitors. The synthetic routes to and from

PDEA are well-established, offering a robust platform for both industrial production and

academic research. As research continues to uncover new derivatives and applications, the

importance of N-phenyldiethanolamine in the chemical industry is set to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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